Cas no 896290-55-4 (3-methoxy-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide)

• Product Name: 3-methoxy-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide
• CAS No: 896290-55-4
• MF: C₂₀H₂₄N₂O₅S
• MW: 404.479964256287
• CID: 6466241
• Update Time: 2025-06-14

3-methoxy-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide
• Benzamide, 3-methoxy-N-[[1-[(4-methoxyphenyl)sulfonyl]-2-pyrrolidinyl]methyl]-

• Inchi： 1S/C20H24N2O5S/c1-26-17-8-10-19(11-9-17)28(24,25)22-12-4-6-16(22)14-21-20(23)15-5-3-7-18(13-15)27-2/h3,5,7-11,13,16H,4,6,12,14H2,1-2H3,(H,21,23)
• InChI Key： BRJRFQFDOHUUPW-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1S(C1=CC=C(OC)C=C1)(=O)=O)(=O)C1=CC=CC(OC)=C1

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• pka: 14.66±0.46(Predicted)

Additional information on 3-methoxy-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide

Comprehensive Overview of 3-methoxy-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide (CAS No. 896290-55-4)

3-methoxy-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide, with the CAS number 896290-55-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their potential therapeutic applications. The presence of methoxy groups and a pyrrolidine ring in its structure contributes to its unique physicochemical properties, making it a subject of interest in drug discovery and development.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 3-methoxy-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide for its potential role in modulating biological pathways. The compound's molecular structure suggests it could interact with specific enzymes or receptors, paving the way for innovative therapeutic strategies. This aligns with the growing trend of targeted drug design, a hot topic in the pharmaceutical industry.

The synthesis of 896290-55-4 involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are critical for achieving high purity and yield, which are essential for research and development purposes. The compound's solubility and stability under various conditions have also been studied, as these factors are crucial for its potential application in drug formulations. With the rise of computational chemistry and AI-driven drug discovery, compounds like 3-methoxy-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide are being analyzed in silico to predict their behavior and optimize their properties.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 3-methoxy-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide in medicine?" While clinical data is limited, preliminary studies suggest it may have applications in anti-inflammatory or neuroprotective therapies. Another common query is: "How is CAS 896290-55-4 synthesized?" The answer lies in advanced organic synthesis techniques, which are often discussed in academic journals and patent literature.

From an industrial perspective, 3-methoxy-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide is valued for its potential as a pharmaceutical intermediate. Companies specializing in custom synthesis and contract research often handle such compounds to support drug development projects. The compound's patent status and regulatory considerations are also topics of interest, as they influence its commercial viability.

In conclusion, 3-methoxy-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide (CAS No. 896290-55-4) represents a promising area of research in modern chemistry and pharmacology. Its unique structure and potential applications make it a valuable subject for scientists and industry professionals alike. As the field of precision medicine continues to evolve, compounds like this will likely play a pivotal role in shaping future therapies.